Cas no 53020-96-5 (Aehmeo)
Aehmeo structure
Product Name:Aehmeo
CAS No:53020-96-5
MF:C23H30O4
MW:370.481907367706
CID:377307
Update Time:2023-08-02
Aehmeo Chemical and Physical Properties
Names and Identifiers
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- 18,19-Dinorpregn-4-en-20-yn-3-one,1-(acetyloxy)-13-ethyl-17-hydroxy-, (1b,17a)- (9CI)
- 1-acetoxy-17-ethinyl-17-hydroxy-18-methyl-4-estren-3-one
- Aehmeo
-
- Inchi: 1S/C23H30O4/c1-4-22-10-8-18-17(19(22)9-11-23(22,26)5-2)7-6-15-12-16(25)13-20(21(15)18)27-14(3)24/h2,12,17-21,26H,4,6-11,13H2,1,3H3/t17-,18+,19+,20-,21+,22+,23+/m1/s1
- InChI Key: ZBPVWXFCEBSBMY-AULMYGDYSA-N
- SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(C[C@H]([C@@H]4[C@H]3CC[C@@]21CC)OC(C)=O)=O
Computed Properties
- Exact Mass: 370.214
- Monoisotopic Mass: 370.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 743
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 1.19
- Boiling Point: 505.5°Cat760mmHg
- Flash Point: 170.6°C
- Refractive Index: 1.566
Aehmeo Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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